BE“GHE Foundational & Exploratory

Check Availability & Pricing

Borax (Sodium Tetraborate Decahydrate): A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Borax

Cat. No.: B076245

CAS Number: 1303-96-4[1][2]

This technical guide provides an in-depth overview of the chemical and physical properties,
toxicological data, and safety information for borax, also known as sodium tetraborate
decahydrate. The information is intended for researchers, scientists, and drug development
professionals.

Core Safety and Identification

Borax decahydrate is a white, odorless, crystalline solid.[1] While it is a naturally occurring
mineral, it is not without hazards. It is classified as a reproductive toxicity category 2 substance
and a serious eye irritant.[3]

GHS Hazard Statements:
e H319: Causes serious eye irritation.[3]
o H361: Suspected of damaging fertility or the unborn child.[3]

Physicochemical and Toxicological Data

The following tables summarize the key quantitative data for borax decahydrate.
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Table 1: Physicochemical Properties of Borax

Decahydrate

Property

Value

Reference

Molecular Formula

Na2B407-10H20

[1]

Molecular Weight 381.37 g/mol [4115][6]
White, odorless, crystalline

Appearance _ [1][4]
solid

Melting Point 62 °C (144 °F) (decomposes) [4]

Boiling Point 1,575 °C (2,867 °F) [7]

Specific Gravity 1.71-1.73 g/cm3 [41[8]

Solubility in Water

4.71% @ 20°C

[4]

pH

9.2 (1% solution)

[4]

ble 2: Toxicological [ hvd

Endpoint Species Route Value Reference
LD50 (Acute 4,500 - 6,000

Rat Oral [9][10]
Oral) mg/kg
LD50 (Acute )

Rabbit Dermal > 2,000 mg/kg [9][10]
Dermal)
LC50 (Acute )

) Rat Inhalation > 2.0 mg/L [41[9][10]

Inhalation)
Skin Irritation Rabbit Dermal Non-irritant [4][9]1[10]
Eye Irritation Rabbit Ocular Irritant [4119]

Table 3: Occupational Exposure Limits for Borax

Decahydrate
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Organization Limit Value

ACGIH TLV-TWA 5 mg/m3

NIOSH REL-TWA 5 mg/m3[1]

OSHA PEL 10 mg/m3 (total dust)

Experimental Protocols

The assessment of borax's safety profile relies on standardized experimental protocols, such
as those established by the Organisation for Economic Co-operation and Development
(OECD).

OECD Test Guideline 405: Acute Eye Irritation/Corrosion

This guideline details the procedure for assessing the potential of a substance to cause eye
irritation or corrosion.

Methodology:

Animal Model: The albino rabbit is the preferred species for this test.

o Procedure: A single dose of the test substance is applied to the conjunctival sac of one eye
of the animal. The other eye remains untreated and serves as a control.[11]

o Observation: The eyes are examined for signs of irritation, such as redness, swelling, and
discharge, at specific intervals (1, 24, 48, and 72 hours after application). The reversibility of
any observed effects is also assessed.

o Endpoint: The severity of the ocular reactions is scored to determine the irritation potential of
the substance.

OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion

This guideline outlines the procedure for evaluating the potential of a substance to cause skin
irritation or corrosion.
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Methodology:
¢ Animal Model: The albino rabbit is the recommended species.

o Procedure: The test substance is applied to a small, shaved area of the animal's skin.[12] A
control site on the same animal remains untreated. The application site is typically covered
with a gauze patch.

e Observation: The skin is examined for erythema (redness) and edema (swelling) at various
time points after application.

» Endpoint: The degree of skin reaction is scored to classify the substance's irritation or
corrosive potential.[12]

Signaling Pathways and Workflows
Potential Mechanism of Reproductive Toxicity

While the precise molecular mechanism of borax-induced reproductive toxicity is not fully
elucidated, studies in animal models suggest that high doses of borates can lead to testicular
effects, including testicular atrophy and reduced sperm production.[13][14] It is hypothesized
that boron may interfere with key enzymes or signaling pathways involved in spermatogenesis.

Caption: Hypothetical pathway of borax-induced reproductive toxicity.

Safe Handling and Emergency Response Workflow

Proper handling and emergency preparedness are crucial when working with borax. The
following workflow outlines the key steps for safe use and response to accidental exposure.

Caption: Workflow for safe handling and emergency response for borax.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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